Cas no 2243514-76-1 (4-[ethyl({[(9H-fluoren-9-yl)methoxy]carbonyl})amino]quinazoline-7-carboxylic acid)

• Product Name: 4-[ethyl({[(9H-fluoren-9-yl)methoxy]carbonyl})amino]quinazoline-7-carboxylic acid
• CAS No: 2243514-76-1
• MF: C₂₆H₂₁N₃O₄
• MW: 439.462646245956
• CID: 5922467
• PubChem ID: 165718644
• Update Time: 2025-10-28

4-[ethyl({[(9H-fluoren-9-yl)methoxy]carbonyl})amino]quinazoline-7-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• EN300-6492664
• 4-[ethyl({[(9H-fluoren-9-yl)methoxy]carbonyl})amino]quinazoline-7-carboxylic acid
• 2243514-76-1

• Inchi： 1S/C26H21N3O4/c1-2-29(24-21-12-11-16(25(30)31)13-23(21)27-15-28-24)26(32)33-14-22-19-9-5-3-7-17(19)18-8-4-6-10-20(18)22/h3-13,15,22H,2,14H2,1H3,(H,30,31)
• InChI Key： ISARPSPIIAONQS-UHFFFAOYSA-N
• SMILES： O(C(N(CC)C1C2C=CC(C(=O)O)=CC=2N=CN=1)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 439.15320616g/mol
• Monoisotopic Mass: 439.15320616g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 33
• Rotatable Bond Count: 6
• Complexity: 696
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.6
• Topological Polar Surface Area: 92.6Ų

Additional information on 4-[ethyl({[(9H-fluoren-9-yl)methoxy]carbonyl})amino]quinazoline-7-carboxylic acid

Introduction to 4-[ethyl({[(9H-fluoren-9-yl)methoxy]carbonyl})amino]quinazoline-7-carboxylic Acid (CAS No. 2243514-76-1)

4-[ethyl({[(9H-fluoren-9-yl)methoxy]carbonyl})amino]quinazoline-7-carboxylic acid, identified by its CAS number 2243514-76-1, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the quinazoline class, which is well-documented for its diverse biological activities and potential therapeutic applications. The molecular structure of this compound incorporates several key functional groups, including an ethyl side chain, a fluoren-9-ylmethoxy moiety, and an amino group, which collectively contribute to its unique chemical properties and biological interactions.

The quinazoline core of 4-[ethyl({[(9H-fluoren-9-yl)methoxy]carbonyl})amino]quinazoline-7-carboxylic acid is a heterocyclic aromatic ring system that has been extensively studied for its role in various pharmacological mechanisms. Quinazoline derivatives are known to exhibit a wide range of biological activities, including antimicrobial, anti-inflammatory, antiviral, and anticancer properties. The presence of the fluoren-9-ylmethoxy group in this compound adds an additional layer of complexity, potentially influencing its binding affinity and metabolic stability. This structural feature is particularly intriguing as fluorene-based compounds are often employed in the development of bioactive molecules due to their enhanced solubility and bioavailability.

The carboxylic acid functionality at the 7-position of the quinazoline ring in 4-[ethyl({[(9H-fluoren-9-yl)methoxy]carbonyl})amino]quinazoline-7-carboxylic acid further enhances its potential as a pharmacophore. Carboxylic acids are well-known for their ability to form hydrogen bonds, which can significantly improve the interactions between a drug molecule and its target protein or receptor. This property is crucial for achieving high binding affinity and selectivity, which are essential for effective drug design. Moreover, the carboxylic acid group can be further modified or utilized in various chemical reactions, such as esterification or amidation, to tailor the compound's properties for specific applications.

In recent years, there has been a surge in research focused on developing novel quinazoline derivatives with enhanced biological activity and improved pharmacokinetic profiles. The compound 4-[ethyl({[(9H-fluoren-9-yl)methoxy]carbonyl})amino]quinazoline-7-carboxylic acid has emerged as a promising candidate in this context. Studies have demonstrated that quinazoline derivatives can interact with various biological targets, including kinases and other enzymes involved in cancer progression. The specific arrangement of functional groups in this compound suggests that it may exhibit inhibitory effects on certain kinases, making it a potential lead compound for the development of anticancer agents.

The ethyl side chain in 4-[ethyl({[(9H-fluoren-9-yl)methoxy]carbonyl})amino]quinazoline-7-carboxylic acid also plays a critical role in determining its overall biological activity. Ethyl groups are often incorporated into drug molecules to enhance solubility and improve membrane permeability. This can be particularly beneficial when designing orally administered drugs, as it facilitates absorption through the gastrointestinal tract. Additionally, the ethyl group can serve as a handle for further chemical modifications, allowing researchers to fine-tune the compound's properties as needed.

The fluoren-9-ylmethoxy moiety is another key feature of this compound that warrants further investigation. Fluorene-based compounds are known for their stability and resistance to metabolic degradation, which can significantly extend the half-life of a drug molecule in vivo. This property is particularly valuable for long-term therapeutic applications where sustained drug levels are essential. Moreover, the methoxy group can participate in hydrogen bonding interactions, further enhancing the compound's binding affinity to biological targets.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the biological activity of novel compounds with greater accuracy. These tools have been instrumental in guiding the design and optimization of quinazoline derivatives like 4-[ethyl({[(9H-fluoren-9-yl)methoxy]carbonyl})amino]quinazoline-7-carboxylic acid. By simulating the interactions between this compound and various biological targets, researchers can identify potential binding sites and optimize the molecular structure for improved efficacy.

In conclusion, 4-[ethyl({[(9H-fluoren-9-ly)methoxy]carbonyl})amino]quinazoline-7-carboxylic acid (CAS No. 2243514-76-1) is a structurally complex and biologically relevant compound with significant potential in pharmaceutical research. Its unique combination of functional groups makes it an attractive candidate for further development as a therapeutic agent. With ongoing research focused on quinazoline derivatives and advanced computational tools at their disposal, scientists are well-positioned to unlock the full therapeutic potential of this compound.